3-(Ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl morpholine-4-carboxylate

• IUPAC Name: (3-ethoxycarbonyl-2-phenyl-1-benzofuran-5-yl) morpholine-4-carboxylate
• InChI: InChI=1S/C22H21NO6/c1-2-27-21(24)19-17-14-16(28-22(25)23-10-12-26-13-11-23)8-9-18(17)29-20(19)15-6-4-3-5-7-15/h3-9,14H,2,10-13H2,1H3
• InChI Key: MXDVFZHHCWFZGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OC(=O)N3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C22H21NO6
• Molecular Weight: 395.4 g/mol

Description

3-(Ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl morpholine-4-carboxylate, also known as EPMC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. EPMC is a derivative of benzofuran, which is a heterocyclic compound that is widely used as a building block in the synthesis of various organic compounds.

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the versatility of benzofuran derivatives in synthesis and their subsequent biological activity. For instance, the condensation of ethyl 3-amino-2-benzofuran carboxylate with phenyl isocyanate yields compounds that, upon further reactions, exhibit antibacterial and antifungal activities. This process involves the creation of morpholino compounds indicative of the potential for creating pharmacologically active substances (Bodke & Sangapure, 2003).

Antimicrobial Activities

The synthesis of new 1,2,4-triazole derivatives, which includes the use of ester ethoxycarbonylhydrazones reacting with primary amines to yield compounds including morpholine derivatives, has been shown to possess good or moderate antimicrobial activities. This indicates the potential use of such compounds in developing new antimicrobial agents (Bektaş et al., 2010).

Nonlinear Optical Materials

In the field of material science, certain benzofuran derivatives have been explored for their optical nonlinearity, which is a critical property for optical limiting applications. Specifically, compounds with carboxylic acid groups and ester substituents have demonstrated significant nonlinearity, suggesting their potential use in optical devices (Chandrakantha et al., 2013).

Synthetic Applications

The versatility of benzofuran derivatives extends to synthetic applications, where they serve as intermediates for further chemical transformations. For example, reactions of methoxycarbonylcarbene with oxazolidines have been explored to produce esters of morpholine-3-carboxylic acid, showcasing the utility of these compounds in synthesizing a variety of chemical entities (Molchanov et al., 2001).